1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide

• IUPAC Name: 1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-16-14(18)11-6-5-9-17(10-11)15(19)12-7-3-4-8-13(12)20-2/h3-4,7-8,11H,5-6,9-10H2,1-2H3,(H,16,18)
• InChI Key: YGRDKFOCWXUGAH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCCN(C1)C(=O)C2=CC=CC=C2OC
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized in the late 1970s and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide acts on the central nervous system by binding to and inhibiting the reuptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in the regulation of mood, pain, and other physiological processes. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in an overall increase in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide are primarily related to its action on the central nervous system. It has been found to produce analgesia, sedation, and euphoria in animal models and humans. It has also been shown to have antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide in lab experiments is that it has a relatively long half-life, which allows for sustained effects and reduces the need for frequent dosing. However, one of the limitations is that it can be difficult to administer due to its low solubility in water and other common solvents.

Future Directions

There are several future directions for research on 1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide. One area of interest is its potential use in the treatment of opioid addiction, as it has been shown to produce similar effects to opioids but with a lower risk of dependence and abuse. Another area of interest is its potential use in the treatment of mood disorders such as depression and anxiety, as it has been shown to have antidepressant and anxiolytic effects in animal models. Additionally, further research is needed to better understand the long-term effects and safety profile of 1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide.

Synthesis Methods

The synthesis of 1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide involves the reaction of N-methylpiperidine-3-carboxylic acid with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

1-(2-methoxybenzoyl)-N-methylpiperidine-3-carboxamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to have analgesic properties and has been used in the treatment of pain associated with cancer, neuropathy, and other chronic conditions. It has also been studied for its potential use as an antidepressant and anxiolytic agent.